Cas no 1178296-47-3 (3-(2,2-Difluoroethoxy)-4-methoxyaniline)

• Product Name: 3-(2,2-Difluoroethoxy)-4-methoxyaniline
• CAS No: 1178296-47-3
• MF: C₉H₁₁F₂NO₂
• MW: 203.18594956398
• MDL: MFCD12807310
• CID: 5186715
• PubChem ID: 50896547
• Update Time: 2026-03-05

3-(2,2-Difluoroethoxy)-4-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-difluoroethoxy)-4-methoxyaniline
• STL415454
• SB78018
• 3-(2,2-Difluoroethoxy)-4-methoxyaniline

• MDL： MFCD12807310
• Inchi： 1S/C9H11F2NO2/c1-13-7-3-2-6(12)4-8(7)14-5-9(10)11/h2-4,9H,5,12H2,1H3
• InChI Key： BQGIVIDTPZKMFC-UHFFFAOYSA-N
• SMILES： FC(COC1C=C(C=CC=1OC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 169
• XLogP3: 2
• Topological Polar Surface Area: 44.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-(2,2-Difluoroethoxy)-4-methoxyaniline

Research Brief on 3-(2,2-Difluoroethoxy)-4-methoxyaniline (CAS: 1178296-47-3) in Chemical Biology and Pharmaceutical Applications

3-(2,2-Difluoroethoxy)-4-methoxyaniline (CAS: 1178296-47-3) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural features, including the difluoroethoxy and methoxy substituents, make it a promising candidate for further exploration in targeted drug design.

Recent studies have highlighted the role of 3-(2,2-Difluoroethoxy)-4-methoxyaniline as a key intermediate in the synthesis of novel small-molecule inhibitors. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in constructing kinase inhibitors with enhanced selectivity and potency. The compound's ability to modulate protein-ligand interactions, particularly in enzymes involved in inflammatory pathways, has opened new avenues for treating autoimmune diseases and certain cancers.

In terms of synthetic methodology, advancements have been made in optimizing the production of 3-(2,2-Difluoroethoxy)-4-methoxyaniline. A 2024 study in Organic Process Research & Development detailed a scalable, high-yield synthesis route that minimizes hazardous byproducts, addressing both economic and environmental concerns. The improved synthetic protocols have facilitated broader accessibility of this compound for preclinical research and structure-activity relationship (SAR) studies.

Pharmacological evaluations of derivatives containing the 3-(2,2-Difluoroethoxy)-4-methoxyaniline scaffold have revealed interesting pharmacokinetic properties. The difluoroethoxy group appears to enhance metabolic stability while maintaining favorable blood-brain barrier permeability, as evidenced in recent neuropharmacology research. These characteristics position the compound as a valuable template for developing central nervous system (CNS)-targeted therapeutics.

Ongoing research is exploring the compound's potential in addressing antibiotic resistance. Preliminary data from a multi-institutional study (2024) suggests that 3-(2,2-Difluoroethoxy)-4-methoxyaniline derivatives may act as efflux pump inhibitors in Gram-positive bacteria, potentially restoring susceptibility to existing antibiotics. This application could prove crucial in combating the global antimicrobial resistance crisis.

In conclusion, 3-(2,2-Difluoroethoxy)-4-methoxyaniline (CAS: 1178296-47-3) represents a versatile chemical entity with multiple promising applications in drug discovery. Its unique structural features and demonstrated biological activities warrant continued investigation. Future research directions should focus on expanding its therapeutic applications, optimizing its safety profile, and exploring combination therapies that leverage its distinctive pharmacological properties.